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Compound of Interest

Compound Name: Dryocrassin ABBA

Cat. No.: B084698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the antitumor effects of Dryocrassin
ABBA, a phloroglucinol derivative, with a specific focus on its activity against cancer cell lines.

This document synthesizes available research data to offer a comprehensive overview of its

mechanism of action, quantitative efficacy, and the experimental protocols utilized for its

evaluation.

Core Findings: Dryocrassin ABBA's Impact on
Cancer Cells
Dryocrassin ABBA has demonstrated notable antitumor activity, primarily investigated in

human hepatocellular carcinoma (HepG2) cells. The core mechanism of its action is the

induction of apoptosis through a caspase-dependent mitochondrial pathway.[1][2] Research

has shown that Dryocrassin ABBA effectively inhibits the growth of HepG2 cells in a

concentration-dependent manner.[1][2] Furthermore, in vivo studies on murine hepatoma H22

cells have indicated that Dryocrassin ABBA can significantly suppress tumor growth without

major side effects.[1][2]
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The cytotoxic effect of Dryocrassin ABBA on the HepG2 cancer cell line has been quantified,

demonstrating a clear dose-dependent response.

Cancer Cell Line
Concentration of
Dryocrassin ABBA
(µg/mL)

Cell Viability (%) Reference

HepG2 25 68 [1][2]

HepG2 50 60 [1][2]

HepG2 75 49 [1][2]

Mechanism of Action: The Apoptotic Signaling
Pathway
Dryocrassin ABBA triggers apoptosis in cancer cells by modulating the expression of key

regulatory proteins in the intrinsic apoptotic pathway. The compound upregulates the tumor

suppressor protein p53 and the pro-apoptotic protein Bax, while simultaneously downregulating

the anti-apoptotic protein Bcl-2.[1][2] This shift in the Bax/Bcl-2 ratio leads to mitochondrial

dysfunction and the subsequent activation of caspase-3 and caspase-7, which are executioner

caspases that drive the final stages of apoptosis.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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